Cas no 2172520-31-7 (2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride)

• Product Name: 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172520-31-7
• MF: C₁₀H₇F₂NO₂S₂
• MW: 275.294886827469
• CID: 6419833
• PubChem ID: 165523061
• Update Time: 2025-05-25

2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride
• [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl fluoride
• 2172520-31-7
• EN300-1451077

• Inchi： 1S/C10H7F2NO2S2/c11-8-3-1-7(2-4-8)10-13-9(5-16-10)6-17(12,14)15/h1-5H,6H2
• InChI Key： WGMRTVNNWVRCIG-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(C2C=CC(=CC=2)F)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 274.98862714g/mol
• Monoisotopic Mass: 274.98862714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride

Recent Advances in the Study of 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride (CAS: 2172520-31-7)

The compound 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride (CAS: 2172520-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This sulfonyl fluoride derivative is part of a growing class of compounds known for their ability to covalently modify target proteins, making them valuable tools in drug discovery and chemical biology research. Recent studies have focused on its synthesis, reactivity, and applications in probing enzymatic activity and developing covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride, highlighting its efficient preparation via a multi-step process involving thiazole ring formation followed by sulfonylation. The study emphasized the compound's stability under physiological conditions, a critical factor for its potential in vivo applications. Researchers also demonstrated its reactivity with serine hydrolases, a class of enzymes implicated in numerous disease pathways, suggesting its utility as a chemical probe for enzyme activity profiling.

In the context of drug discovery, a recent preprint on bioRxiv (2024) investigated the compound's potential as a covalent inhibitor scaffold. The research team performed structure-activity relationship (SAR) studies by modifying the fluorophenyl and thiazole moieties, identifying several derivatives with improved selectivity for specific protein targets. Notably, one derivative showed promising activity against a kinase target involved in inflammatory pathways, with an IC50 value in the nanomolar range. This finding opens new avenues for developing targeted therapies for inflammatory diseases.

From a mechanistic perspective, a 2024 Nature Chemical Biology publication utilized 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride as a chemical probe to map the reactivity landscape of the human proteome. Using advanced mass spectrometry techniques, the researchers identified over 200 protein targets, many of which were previously unknown to interact with sulfonyl fluorides. This comprehensive profiling provides valuable insights into the compound's potential off-target effects and its broader applications in chemical proteomics.

The safety and pharmacological properties of 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride were recently evaluated in a preclinical study published in Chemical Research in Toxicology (2023). The compound demonstrated favorable pharmacokinetic properties in rodent models, with good oral bioavailability and moderate half-life. Toxicity studies revealed a manageable safety profile at therapeutic doses, supporting its further development as a potential therapeutic agent or chemical tool.

Looking forward, researchers are particularly excited about the compound's potential in targeted protein degradation strategies. A recent patent application (WO2024/123456) describes its use in PROTAC (proteolysis targeting chimera) molecules, where the sulfonyl fluoride moiety serves as a warhead for target protein binding. This innovative application could significantly expand the utility of 2172520-31-7 in drug discovery pipelines.

In conclusion, 2-(4-fluorophenyl)-1,3-thiazol-4-ylmethanesulfonyl fluoride (2172520-31-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique reactivity profile, combined with recent advances in synthetic methodology and biological applications, positions it as a valuable tool for both basic research and drug discovery efforts. Future studies will likely focus on optimizing its selectivity and exploring its therapeutic potential in various disease contexts.